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Compound of Interest

Compound Name: Methyl 2-fluorobenzoate

Cat. No.: B1346881

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Methyl 2-
fluorobenzoate in Modern Chemistry

Methyl 2-fluorobenzoate, a fluorinated aromatic ester, is a pivotal building block in the
landscape of contemporary organic synthesis. Its utility is particularly pronounced in the
pharmaceutical and agrochemical industries, where the introduction of fluorine atoms into
molecular scaffolds can significantly enhance the metabolic stability, binding affinity, and overall
efficacy of active compounds.[1] This guide provides a comprehensive examination of a
fundamental physicochemical property of methyl 2-fluorobenzoate: its density. An accurate
understanding of density is critical for a multitude of applications, from reaction engineering and
fluid dynamics calculations to the formulation of commercial products. This document will delve
into the established density values, the methodologies for its precise measurement, and the
practical implications for laboratory and industrial settings.

Core Physicochemical Properties of Methyl 2-
fluorobenzoate

A foundational understanding of the key identifiers and properties of methyl 2-fluorobenzoate
Is essential for any researcher. This information ensures the correct substance is being handled
and allows for accurate calculations and experimental design.
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Property Value Source(s)

CAS Number 394-35-4 [1112][3]

Molecular Formula CsH7FO:2 [1][2]

Molecular Weight 154.14 g/mol [1112][3]
Colorless to almost colorless

Appearance o [1]
clear liquid

Boiling Point 109-110 °C at 35 mmHg [2][3]

Refractive Index n20/D 1.502 [2][3]

_ 93.80 °C (200.8 °F) - closed

Flash Point [2][3]

cup

The Density of Methyl 2-fluorobenzoate: A Critical
Parameter

The density of a substance is defined as its mass per unit volume. For methyl 2-
fluorobenzoate, the established density is:

1.21 g/mL at 25 °C[2][3][4]

This value is consistently reported across major chemical suppliers and databases, indicating a
high degree of confidence in its accuracy. The density of a liquid is an intrinsic property that is
influenced by temperature and, to a lesser extent, pressure. As a general principle, the density
of liquids, including methyl 2-fluorobenzoate, decreases with an increase in temperature. This
is due to the expansion of the liquid as its molecules gain kinetic energy and occupy a larger
volume for the same mass. While specific data on the temperature-density profile of methyl 2-
fluorobenzoate is not readily available in the public domain, it is a critical consideration for
applications where the compound will be used at temperatures other than 25 °C.

Methodologies for the Experimental Determination
of Density
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The accurate determination of a liquid's density is a fundamental laboratory practice. The
choice of method often depends on the required precision, the sample volume available, and
the experimental conditions.

Gravimetric Methods

Gravimetric methods are considered the gold standard for density determination due to their
high precision and reliance on fundamental measurements of mass and volume.

1. Pycnometer Method:

A pycnometer is a flask with a precisely calibrated volume. This method offers high accuracy
and is a common choice for establishing reference values.

o Step 1: Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass is
accurately determined. It is then filled with a reference liquid of known density (e.qg.,
deionized water) at a specific temperature, and the mass is measured again. The exact
volume of the pycnometer is then calculated.

o Step 2: Sample Measurement: The calibrated pycnometer is emptied, cleaned, and dried. It
is then filled with methyl 2-fluorobenzoate at the desired temperature.

o Step 3: Mass Determination: The mass of the pycnometer filled with the sample is measured.

o Step 4: Density Calculation: The density of the methyl 2-fluorobenzoate is calculated by
dividing the mass of the sample by the calibrated volume of the pycnometer.

2. Graduated Cylinder and Analytical Balance Method:

This is a more straightforward but less precise method suitable for applications where high
accuracy is not paramount.

o Step 1. An empty, dry graduated cylinder is weighed on an analytical balance.

o Step 2: A known volume of methyl 2-fluorobenzoate is carefully added to the graduated
cylinder. The volume is read from the bottom of the meniscus.

o Step 3: The graduated cylinder containing the sample is reweighed.
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o Step 4: The mass of the methyl 2-fluorobenzoate is determined by subtracting the mass of
the empty cylinder.

e Step 5: The density is calculated by dividing the mass of the sample by the measured
volume.

Buoyancy-Based Methods

Hydrometer:

A hydrometer is a simple and rapid method for determining the density of a liquid. It consists of
a weighted, sealed glass tube that floats in the liquid. The density is read directly from a
calibrated scale on the stem of the hydrometer at the point where the surface of the liquid
meets the stem. This method is less accurate than gravimetric methods but is useful for quick
measurements and monitoring changes in density.
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Caption: A flowchart illustrating the primary experimental workflows for determining the density
of a liquid.
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Practical Implications and Applications in Research
and Development

An accurate value for the density of methyl 2-fluorobenzoate is crucial in various scientific
and industrial contexts:

o Chemical Synthesis: In process chemistry, density is used to calculate the mass of a liquid
from a measured volume, which is often more convenient than weighing, especially for large
guantities. It is also essential for calculating molar concentrations and reaction stoichiometry.

o Fluid Dynamics: For the design of chemical reactors and piping systems, density is a key
parameter in fluid flow calculations, including determining pressure drops and mixing
efficiencies.

e Product Formulation: In the development of pharmaceuticals and agrochemicals, the density
of intermediates and final products is important for ensuring consistent and accurate dosing
in liquid formulations.

e Quality Control: Density measurements can serve as a rapid and effective quality control
check to verify the purity and identity of incoming raw materials and finished products.[1]

Safety and Handling Considerations

Methyl 2-fluorobenzoate is a combustible liquid and should be handled with appropriate care
in a well-ventilated area.[2][3] Always consult the Safety Data Sheet (SDS) before handling this
chemical.

Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or goggles are mandatory.

o Hand Protection: Compatible chemical-resistant gloves should be worn.

o Skin and Body Protection: A lab coat and appropriate footwear should be worn.

Storage:
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Store in a tightly closed container in a dry and well-ventilated place. Keep away from heat and
sources of ignition.

Conclusion

The density of methyl 2-fluorobenzoate, established as 1.21 g/mL at 25 °C, is a fundamental
physical constant with significant practical implications for researchers and professionals in
drug development and other chemical industries. A thorough understanding of this property,
coupled with the knowledge of accurate measurement techniques, is essential for ensuring the
safety, reproducibility, and success of experimental and manufacturing processes. This guide
has provided a comprehensive overview of the density of methyl 2-fluorobenzoate, the
methodologies for its determination, and its relevance in a professional context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

